(RS)-APICA
(RS)-APICA
Rigidified analog of MPPG; selective group II metabotropic glutamate receptor antagonist (IC50 = 30 μM) with no significant effect on group I and III mGlu receptors at concentrations up to 1 mM. Increases extracellular glutamate concentrations and possesses unusual inverse agonist-like action.
Brand Name:
Vulcanchem
CAS No.:
170847-18-4
VCID:
VC0004216
InChI:
InChI=1S/C10H12NO5P/c11-10(9(12)13)4-3-6-5-7(17(14,15)16)1-2-8(6)10/h1-2,5H,3-4,11H2,(H,12,13)(H2,14,15,16)
SMILES:
C1CC(C2=C1C=C(C=C2)P(=O)(O)O)(C(=O)O)N
Molecular Formula:
C10H12NO5P
Molecular Weight:
257.18 g/mol
(RS)-APICA
CAS No.: 170847-18-4
Inhibitors
VCID: VC0004216
Molecular Formula: C10H12NO5P
Molecular Weight: 257.18 g/mol
| CAS No. | 170847-18-4 |
|---|---|
| Product Name | (RS)-APICA |
| Molecular Formula | C10H12NO5P |
| Molecular Weight | 257.18 g/mol |
| IUPAC Name | 1-amino-5-phosphono-2,3-dihydroindene-1-carboxylic acid |
| Standard InChI | InChI=1S/C10H12NO5P/c11-10(9(12)13)4-3-6-5-7(17(14,15)16)1-2-8(6)10/h1-2,5H,3-4,11H2,(H,12,13)(H2,14,15,16) |
| Standard InChIKey | ZNQZXIHSJUDIKL-UHFFFAOYSA-N |
| SMILES | C1CC(C2=C1C=C(C=C2)P(=O)(O)O)(C(=O)O)N |
| Canonical SMILES | C1CC(C2=C1C=C(C=C2)P(=O)(O)O)(C(=O)O)N |
| Description | Rigidified analog of MPPG; selective group II metabotropic glutamate receptor antagonist (IC50 = 30 μM) with no significant effect on group I and III mGlu receptors at concentrations up to 1 mM. Increases extracellular glutamate concentrations and possesses unusual inverse agonist-like action. |
| Synonyms | (RS)-1-Amino-5-phosphonoindan-1-carboxylic acid |
| PubChem Compound | 4694355 |
| Last Modified | Nov 11 2021 |
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